Cas no 681276-69-7 (2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 681276-69-7
• MF: C₂₅H₂₁F₃N₂OS
• MW: 454.507255315781
• CID: 6450751
• Update Time: 2025-07-23

2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• 2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• Acetamide, 2-[[1-[(4-methylphenyl)methyl]-1H-indol-3-yl]thio]-N-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C25H21F3N2OS/c1-17-10-12-18(13-11-17)14-30-15-23(19-6-2-5-9-22(19)30)32-16-24(31)29-21-8-4-3-7-20(21)25(26,27)28/h2-13,15H,14,16H2,1H3,(H,29,31)
• InChI Key： JPRYLJAKVVRHBO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1C2=C(N(CC3=CC=C(C)C=C3)C=1)C=CC=C2

Additional information on 2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide

Introduction to 2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 681276-69-7)

2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 681276-69-7, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. The molecular structure of this compound incorporates several key functional groups, including a 1H-indol-3-yl moiety and a N-(trifluoromethyl)phenylacetamide moiety, which contribute to its distinctive chemical properties and biological interactions.

The presence of the 1H-indol-3-yl group in the molecule suggests potential interactions with biological targets such as receptors and enzymes, which are often modulated by indole derivatives. Indole-based compounds have been extensively studied for their role in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer activities. The N-(trifluoromethyl)phenylacetamide moiety further enhances the compound's pharmacological profile by introducing a trifluoromethyl group, a substituent known for its ability to improve metabolic stability and binding affinity to biological targets. This combination of structural elements makes 2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide a compelling candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique chemical scaffold of 2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide positions it as a potential lead compound for the development of new drugs. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, the indole moiety has been shown to interact with targets such as aryl hydrocarbon receptor (AhR), which plays a role in immune modulation and cancer prevention. Additionally, the trifluoromethyl group can enhance the compound's binding affinity by increasing lipophilicity and reducing metabolic degradation.

The synthesis of 2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the indole core, followed by functionalization with the sulfanyl group and subsequent coupling with the N-(trifluoromethyl)phenylacetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired connectivity between the various structural units. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for characterizing the intermediate and final products, ensuring that the compound meets stringent purity requirements.

Evaluation of the pharmacological properties of 2-({1-(4-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide has revealed several promising characteristics. In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against various target enzymes, including those involved in cancer cell proliferation and inflammation. For example, it has shown potential as an inhibitor of cyclooxygenase (COX), an enzyme implicated in pain and inflammation. Furthermore, preliminary cell-based assays have indicated that the compound may induce apoptosis in certain cancer cell lines, suggesting its potential as an anticancer agent.

The safety profile of 2-({1-(4-methylphenyl)methyl-1H-indol-3-yisulfanyl)-N--(trifluoromethyI} phenYI acetamide is also an important consideration in its development as a therapeutic agent. Preclinical studies are essential for assessing its toxicity and potential side effects before it can be tested in human clinical trials. These studies typically involve acute toxicity tests using animal models to evaluate short-term exposure effects. Additionally, chronic toxicity studies may be conducted to assess long-term exposure risks. The results of these studies will provide critical insights into the safe dosage range and potential adverse effects associated with the compound.

The development of novel pharmaceuticals is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The synthesis and characterization of 2-{(l(4-methyI phenYI)methvl-lH-in-d01-O--3-yIsulIanyI))-N--(tri-fluoro-me-thyll phenYI acetarnide} is just one example of how interdisciplinary research can lead to innovative therapeutic solutions. By leveraging advances in synthetic chemistry and biotechnology, researchers can design molecules with tailored properties that address unmet medical needs. The continued exploration of this compound holds promise for contributing to the development of new treatments for various diseases.

In conclusion, 2-{(l(4-methyI phenYI)methvl-lH-in-d01-O--3-yIsulIanyI))-N--(tri-fluoro-me-thyll phenYI acetarnide} (CAS No. 681276--69--7) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique molecular features make it a valuable candidate for further research into new therapeutic agents targeting complex diseases such as cancer and inflammation. As research progresses, additional insights into its pharmacological properties and safety profile will be gained through preclinical studies and clinical trials. The development of this compound exemplifies the importance of interdisciplinary collaboration in advancing drug discovery efforts.